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Abstract

1-(1-Hydroxy-cyclopentyl)-ethanone, also known as 1-acetylcyclopentanol, is a tertiary
alpha-hydroxy ketone. While specific, in-depth research on this particular molecule is limited in
publicly available literature, its structural motifs—a tertiary alcohol adjacent to a ketone—are
present in various biologically active compounds. This technical guide consolidates the
available information on 1-(1-Hydroxy-cyclopentyl)-ethanone, including its chemical and
physical properties. It further details a plausible experimental protocol for its synthesis based
on established organometallic reactions. This document also explores the potential biological
activities of this compound by examining related chemical structures, such as a-hydroxy
ketones and other cyclopentane derivatives, which have demonstrated antimicrobial and anti-
inflammatory properties. The guide is intended to serve as a foundational resource for
researchers and professionals in drug development interested in exploring the potential of this
and similar molecules.

Chemical and Physical Properties

1-(1-Hydroxy-cyclopentyl)-ethanone is an organic compound featuring a cyclopentane ring
substituted with both a hydroxyl group and an acetyl group on the same carbon atom.[1][2] This
structure gives it the characteristics of both a tertiary alcohol and a ketone.
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Table 1: Chemical and Physical Properties of 1-(1-Hydroxy-cyclopentyl)-ethanone

Property Value Reference
CAS Number 17160-89-3 [2][3]
Molecular Formula C7H1202 [1][2]13]
Molecular Weight 128.17 g/mol [2][3]
1-(1-hydroxycyclopentyl)ethan-
IUPAC Name (1-hy yeyclopenty)
1-one
Synonyms 1-Acetylcyclopentanol
Likely a colorless to pale
Appearance N
yellow liquid
. Expected to be soluble in
Solubility

organic solvents

Note: Some physical properties like boiling point, melting point, and density are not readily

available in the cited literature.

Synthesis of 1-(1-Hydroxy-cyclopentyl)-ethanone

While a specific, detailed synthesis protocol for 1-(1-Hydroxy-cyclopentyl)-ethanone is not

widely published, a highly analogous and well-documented procedure for the synthesis of 1-

acetylcyclohexanol provides a reliable blueprint. This method involves the hydration of an

ethynyl-substituted cycloalkanol.[4]

Proposed Synthetic Pathway

A plausible and efficient synthesis of 1-(1-Hydroxy-cyclopentyl)-ethanone can be achieved

through a two-step process starting from cyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 1-(1-Hydroxy-
cyclopentyl)-ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100326#literature-review-on-1-1-hydroxy-
cyclopentyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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